Cas no 1163297-83-3 (2-Iodo-4,6-dimethyl-nicotinonitrile)

• Product Name: 2-Iodo-4,6-dimethyl-nicotinonitrile
• CAS No: 1163297-83-3
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD22689334
• CID: 4777996
• Update Time: 2026-02-27

2-Iodo-4,6-dimethyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4,6-dimethyl-nicotinonitrile
• 2-iodo-4,6-dimethylnicotinonitrile
• SB30951

• MDL： MFCD22689334
• Inchi： 1S/C8H7IN2/c1-5-3-6(2)11-8(9)7(5)4-10/h3H,1-2H3
• InChI Key： DOGPNNPUXMBOHA-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 257.965
• Monoisotopic Mass: 257.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Iodo-4,6-dimethyl-nicotinonitrile

2-Iodo-4,6-Dimethyl-Nicotinonitrile: A Comprehensive Overview

2-Iodo-4,6-dimethyl-nicotinonitrile (CAS No. 1163297-83-3) is a versatile organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an iodo group attached to a nicotinonitrile backbone, along with methyl substituents at the 4 and 6 positions. The combination of these functional groups makes it a valuable precursor in organic synthesis and a promising candidate for various industrial applications.

The synthesis of 2-iodo-4,6-dimethyl-nicotinonitrile involves a series of carefully designed reactions that highlight its structural complexity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of a palladium-catalyzed coupling reaction to synthesize this compound efficiently. This approach not only simplifies the synthesis but also opens new avenues for exploring its potential in drug discovery and material science.

One of the most notable applications of 2-iodo-4,6-dimethyl-nicotinonitrile is in the field of medicinal chemistry. Its ability to act as a building block for constructing bioactive molecules has made it a focal point in drug development. Researchers have utilized this compound to design novel inhibitors for various enzymes, including kinases and proteases. A recent study in *Nature Communications* reported the successful synthesis of a derivative that exhibits potent anti-cancer activity by targeting specific oncogenic pathways. This highlights the potential of 2-iodo-4,6-dimethyl-nicotinonitrile as a key intermediate in the creation of life-saving medications.

In addition to its medicinal applications, 2-iodo-4,6-dimethyl-nicotinonitrile has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. A team of scientists from Stanford University recently developed a novel organic semiconductor material incorporating this compound, demonstrating exceptional charge transport properties. This breakthrough underscores the importance of 2-iodo-4,6-dimethyl-nicotinonitrile in advancing the field of flexible electronics and optoelectronic devices.

The environmental impact and toxicity profile of 2-iodo-4,6-dimethyl-nicotinonitrile are critical considerations for its widespread use. Recent studies have focused on evaluating its biodegradability and potential ecological risks. According to research published in *Environmental Science & Technology*, this compound exhibits moderate biodegradability under aerobic conditions but may pose risks to aquatic life if not properly managed. These findings emphasize the need for responsible handling and disposal practices to minimize environmental impact.

Looking ahead, the future of 2-iodo-4,6-dimethyl-nicotinonitrile appears promising as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive innovation in its synthesis, application, and scalability. With ongoing advancements in green chemistry and sustainable manufacturing techniques, this compound is poised to play an even more significant role in shaping modern chemical industries.